2-[1-(2,5-dimethylphenoxy)ethyl]-4-methyl-1H-benzimidazole

• Molecular Formula: C18H20N2O
• Molecular Weight: 280.4 g/mol
• IUPAC Name: 2-[1-(2,5-dimethylphenoxy)ethyl]-4-methyl-1H-benzimidazole
• InChI: InChI=1S/C18H20N2O/c1-11-8-9-12(2)16(10-11)21-14(4)18-19-15-7-5-6-13(3)17(15)20-18/h5-10,14H,1-4H3,(H,19,20)
• InChI Key: VUGGAIDAHIIWIY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)OC(C)C2=NC3=C(C=CC=C3N2)C

Description

2-[1-(2,5-dimethylphenoxy)ethyl]-4-methyl-1H-benzimidazole is a synthetic organic compound belonging to the benzimidazole family. Benzimidazoles are known for their diverse pharmacological activities, including antimicrobial, anticancer, and antiviral properties . This specific compound features a benzimidazole core substituted with a 2,5-dimethylphenoxyethyl group and a methyl group, which may contribute to its unique chemical and biological properties.

Preparation Methods

The synthesis of 2-[1-(2,5-dimethylphenoxy)ethyl]-4-methyl-1H-benzimidazole typically involves the condensation of o-phenylenediamine with appropriate aldehydes or ketones, followed by cyclization to form the benzimidazole ring . One common method includes the reaction of 2,5-dimethylphenol with epichlorohydrin to form 2,5-dimethylphenoxypropanol, which is then reacted with o-phenylenediamine under acidic conditions to yield the target compound . Industrial production methods may involve similar synthetic routes but optimized for large-scale production, including the use of continuous flow reactors and automated synthesis systems to enhance yield and purity.

Chemical Reactions Analysis

2-[1-(2,5-dimethylphenoxy)ethyl]-4-methyl-1H-benzimidazole can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding benzimidazole N-oxides.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst, converting the benzimidazole ring to a dihydrobenzimidazole derivative.

Substitution: The compound can participate in nucleophilic substitution reactions, where the phenoxy group can be replaced by other nucleophiles such as amines or thiols under basic conditions.

Scientific Research Applications

Chemistry: It serves as a building block for the synthesis of more complex molecules and materials.

Biology: The compound exhibits antimicrobial activity, making it a candidate for the development of new antibiotics.

Medicine: Research has shown its potential as an anticancer agent due to its ability to inhibit specific enzymes involved in cancer cell proliferation.

Industry: It can be used in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 2-[1-(2,5-dimethylphenoxy)ethyl]-4-methyl-1H-benzimidazole involves its interaction with specific molecular targets, such as enzymes and receptors. For instance, it may inhibit bacterial cell division by targeting the FtsZ protein, which is essential for bacterial cytokinesis . In cancer cells, the compound may inhibit key enzymes involved in DNA replication and repair, leading to cell cycle arrest and apoptosis .

Comparison with Similar Compounds

Similar compounds to 2-[1-(2,5-dimethylphenoxy)ethyl]-4-methyl-1H-benzimidazole include other benzimidazole derivatives such as:

2-[2-(3,5-dimethylphenoxy)ethylthio]pyrimidin-4(3H)-one: Known for its anti-HIV-1 activity.

2-(4-benzoylphenoxy)-1-[2-(1-methyl-1H-indol-3-yl)methyl]-1H-benzimidazole: Exhibits antimicrobial activity.

These compounds share the benzimidazole core structure but differ in their substituents, which can significantly impact their biological activities and applications.